![molecular formula C25H30N2O5 B266276 1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B266276.png)
1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one, also known as DAPH-12, is a synthetic compound that has been widely studied for its potential use in scientific research. This molecule is a member of the pyrrolone family of compounds and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division. Specifically, this compound has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. By inhibiting this enzyme, this compound can prevent cancer cells from dividing and growing, and can also induce cell death in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory properties, this compound has also been found to have a range of other biochemical and physiological effects. For example, this compound has been found to have antioxidant properties, and has been studied for its potential use in the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease. This compound has also been found to have neuroprotective properties, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Huntington's disease and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities and purified for use in experiments. However, one of the limitations of using this compound is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer to cells or animals in experiments, and may require the use of specialized solvents or delivery methods.
Future Directions
There are several potential future directions for research on 1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one. One area of study could be to further investigate its anti-cancer properties and potential use in cancer therapy. Another area of study could be to explore its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, more research could be done to better understand the mechanism of action of this compound, and to identify any potential side effects or limitations of its use in scientific research.
Synthesis Methods
The synthesis of 1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process that begins with the reaction of 4-hydroxybenzaldehyde with dimethylamine to form 4-(dimethylamino)benzaldehyde. This intermediate is then reacted with isobutyl chloroformate to form 4-(4-isobutoxybenzoyl)-N,N-dimethylaniline. The final step involves the reaction of this intermediate with 3-hydroxy-4-(4-isobutoxybenzoyl)-1-methyl-2-pyrrolidinone to form this compound.
Scientific Research Applications
1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been found to have a range of potential applications in scientific research. One of the most promising areas of study is in the field of cancer research. This compound has been found to have anti-cancer properties, and has been shown to inhibit the growth of several different types of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. In addition to its anti-cancer properties, this compound has also been found to have anti-inflammatory properties, and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis.
properties
Molecular Formula |
C25H30N2O5 |
---|---|
Molecular Weight |
438.5 g/mol |
IUPAC Name |
(4Z)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-[4-(2-methylpropoxy)phenyl]methylidene]-5-(4-hydroxyphenyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C25H30N2O5/c1-16(2)15-32-20-11-7-18(8-12-20)23(29)21-22(17-5-9-19(28)10-6-17)27(14-13-26(3)4)25(31)24(21)30/h5-12,16,22,28-29H,13-15H2,1-4H3/b23-21- |
InChI Key |
IUPVHIDYLXNDSG-LNVKXUELSA-N |
Isomeric SMILES |
CC(C)COC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)O)/O |
SMILES |
CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)O)O |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)O)O |
Origin of Product |
United States |
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